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Compound of Interest

Compound Name: Y16526

Cat. No.: B15571127 Get Quote

Application Notes and Protocols for Gö6976
For Researchers, Scientists, and Drug Development
Professionals
Introduction

Gö6976 is a potent, cell-permeable, and ATP-competitive inhibitor of protein kinase C (PKC).[1]

[2] It exhibits selectivity for calcium-dependent PKC isozymes, particularly PKCα and PKCβ1,

with IC50 values in the low nanomolar range.[1][2][3] Gö6976 has been widely utilized in cell

biology and cancer research to investigate PKC-mediated signaling pathways and their role in

various cellular processes, including cell cycle regulation, apoptosis, and differentiation. This

document provides detailed protocols for the dissolution, storage, and application of Gö6976 in

common research assays.

Physicochemical Properties and Solubility
Gö6976 is supplied as a lyophilized powder and should be handled with care in a laboratory

setting.
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Property Value Reference

Molecular Formula C₂₄H₁₈N₄O

Molecular Weight 378.4 g/mol

Appearance Lyophilized powder

Purity >99%

Solubility

DMSO 25 mg/mL

Ethanol Very poorly soluble

Water Very poorly soluble (~1-5 µM)

Stock Solution Preparation and Storage
Proper preparation and storage of Gö6976 stock solutions are critical to maintain its potency

and ensure experimental reproducibility.

Stock Solution Preparation (1 mM in DMSO)

To prepare a 1 mM stock solution from 500 µg of lyophilized powder:

Centrifuge the vial briefly to ensure the powder is at the bottom.

Add 1.32 mL of high-quality, anhydrous DMSO to the vial.

Vortex gently until the powder is completely dissolved.

Storage Recommendations
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Form
Storage
Temperature

Stability
Special
Instructions

Reference

Lyophilized

Powder
-20°C 24 months

Store desiccated

and protected

from light.

Stock Solution

(in DMSO)
-20°C or -80°C Up to 3-6 months

Aliquot to avoid

multiple freeze-

thaw cycles.

Protect from

light.

Mechanism of Action and Signaling Pathway
Gö6976 is an ATP-competitive inhibitor that selectively targets the catalytic domain of

conventional PKC isozymes (PKCα and PKCβ1). By blocking the activity of these kinases,

Gö6976 can modulate downstream signaling pathways involved in cell proliferation, survival,

and stress responses. For instance, it has been shown to block the activation of JNK (c-Jun N-

terminal kinase) and inhibit the phosphorylation of CREB (cAMP response element-binding

protein) at Ser133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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